Recombinant Protein Cys-A/G

antibody purification IgG subclass profiling immunoaffinity chromatography

Recombinant Protein Cys-A/G is a genetically engineered, non-glycosylated polypeptide chain (47.8 kDa, 430 amino acids) produced in Escherichia coli that fuses five immunoglobulin G (IgG)-binding domains from Staphylococcal Protein A (E, D, A, B, C) with two IgG-binding domains from Streptococcal Protein G (C1, C3), and incorporates a single terminal cysteine residue (N-terminal or C-terminal depending on variant) to enable oriented, site-specific conjugation via thiol chemistry. The cell wall binding region, cell membrane binding region, and albumin binding region have been removed to minimize cross-reactivity.

Molecular Formula
Molecular Weight
Cat. No. B1558844
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameRecombinant Protein Cys-A/G
Structural Identifiers
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
StorageLyophilized Protein-A/G although stable at room temperature for 3 weeks, should be stored desiccated below -18°C. Upon reconstitution Protein-A/G should be stored at 4°C between 2-7 days and for future use below -18°C. For long term storage it is recommended to add a carrier protein (0.1% HSA or BSA).  Please prevent freeze-thaw cycles.

Recombinant Protein Cys-A/G: Technical Definition and Core Specifications for Antibody Purification Procurement


Recombinant Protein Cys-A/G is a genetically engineered, non-glycosylated polypeptide chain (47.8 kDa, 430 amino acids) produced in Escherichia coli that fuses five immunoglobulin G (IgG)-binding domains from Staphylococcal Protein A (E, D, A, B, C) with two IgG-binding domains from Streptococcal Protein G (C1, C3), and incorporates a single terminal cysteine residue (N-terminal or C-terminal depending on variant) to enable oriented, site-specific conjugation via thiol chemistry. The cell wall binding region, cell membrane binding region, and albumin binding region have been removed to minimize cross-reactivity [1]. The protein is supplied as sterile-filtered, lyophilized powder with purity exceeding 96% as determined by RP-HPLC and SDS-PAGE, and endotoxin levels below 0.1 EU/μg by the LAL method . The terminal cysteine residue distinguishes this product from standard recombinant Protein A/G by enabling maleimide-directed covalent immobilization onto agarose beads, gold sensor surfaces, and other thiol-reactive matrices with controlled molecular orientation [1] .

1
Broad-spectrum IgG capture: Covers human IgG1–4, mouse IgG2a/2b/3, rat IgG2a/2c via combined Protein A/G domains
2
Site-specific conjugation: Terminal cysteine enables maleimide-directed immobilization for oriented ligand coupling
3
Research format: Sterile-filtered, lyophilized powder with low endotoxin for immunoaffinity workflow development

Why Recombinant Protein Cys-A/G Cannot Be Substituted by Protein A or Protein G Alone: Binding-Spectrum and Immobilization-Performance Rationale


Selecting a single in-class IgG-binding protein—whether native or recombinant Protein A, Protein G, or even non-cysteine-tagged Protein A/G—introduces quantifiable functional gaps that directly compromise experimental outcomes. Native Protein A fails to bind human IgG3 and rat IgG2a, two clinically and preclinically relevant subclasses [1] [2]; substituting with Protein G covers these subclasses but loses the strong binding to mouse IgG1 and certain other IgG subtypes that Protein A provides. More critically, conventional random amine-coupling immobilization of any IgG-binding receptor—the default conjugation method for standard Protein A and Protein G that lack a terminal cysteine—results in immobilization-dependent activity loss: site-specifically cysteine-conjugated ligands yield approximately double the antibody binding capacity (64 mg/g static, 50 mg/g dynamic) compared to randomly amine-coupled ligands (31 mg/g static, 26 mg/g dynamic) [3]. Recombinant Protein Cys-A/G addresses both deficiencies simultaneously: it unifies the binding spectra of Protein A and Protein G into a single reagent while supplying a terminal cysteine handle for oriented, high-activity immobilization that random conjugation chemistries cannot replicate [1] [3].

This Product
Recombinant Protein Cys-A/G
Combined A/G binding domains capture all major IgG subclasses including human IgG3 and rat IgG2a
Substitute Risk
Protein A Alone
May not capture human IgG3 or rat IgG2a, potentially losing subclass fractions that require verification
This Product
Oriented Cysteine Conjugation
Site-specific thiol-maleimide chemistry supports oriented immobilization and may preserve binding capacity
Substitute Risk
Random Amine Coupling
Non-oriented immobilization may reduce accessible binding sites; reported capacity outcomes can differ
This Product
Non-tagged A/G with Cysteine
Direct gold-surface chemisorption via thiol handle supports SPR biosensor applications
Substitute Risk
Tag-Free Protein A/G
Gold-surface immobilization may require intermediate layers; binding performance may shift

Quantitative Procurement-Relevant Differentiation Evidence for Recombinant Protein Cys-A/G vs. Protein A, Protein G, and Non-Cysteine-Tagged Protein A/G


Human IgG3 Binding: Recombinant Protein Cys-A/G Fills the Critical Subclass Gap Inherent to Protein A

Recombinant Protein Cys-A/G incorporates both Protein A and Protein G binding domains, and consequently binds all four human IgG subclasses (IgG1, IgG2, IgG3, IgG4) with strong affinity. In contrast, Protein A alone exhibits little to no binding to human IgG3. This is documented across multiple independent affinity-rating tables where Protein A is rated '++' or 'weak' for human IgG3, while Protein G and Protein A/G are consistently rated '+++' or 'strong' for the same subclass [1]. The underlying molecular explanation is that Arg435 in human IgG3 prevents Protein A binding—a structural constraint that Protein G domains circumvent [2]. For any workflow involving human polyclonal IgG or monoclonal antibodies of unknown IgG3 subclass, substituting Protein Cys-A/G with Protein A alone would result in quantitative loss of the entire IgG3 fraction, directly compromising purification yield and antibody repertoire integrity.

Human IgG3 Binding
Cross-study comparable
Protein Cys-A/G: strong binding (+++); Protein A: weak or no binding (+/−)
Supports complete IgG subclass recovery in purification workflows
Protein A structural constraint at Arg435 prevents IgG3 binding; Protein G domains circumvent this
antibody purification IgG subclass profiling immunoaffinity chromatography

Rat IgG2a Binding: Preclinical Model Compatibility That Protein A Cannot Deliver

Rat IgG2a is a widely used isotype in preclinical antibody engineering and pharmacokinetic studies, yet Protein A exhibits no detectable binding to this subclass. Multiple independent affinity tables consistently rate Protein A as '−' or 'NB' (no binding) for rat IgG2a, whereas Protein G and Protein A/G are rated '++++' or 'S' (strong binding) [1] [2]. Recombinant Protein Cys-A/G, which combines five Protein A domains with two Protein G domains, achieves strong rat IgG2a binding through its Protein G-derived C1 and C3 domains. This quantitative binding disparity means that substituting Recombinant Protein Cys-A/G with Protein A in a rat IgG2a purification workflow would yield zero target recovery, while Protein G alone would bind rat IgG2a but lacks equivalent coverage for mouse IgG1 (where Protein A binding is superior) [1].

Rat IgG2a Binding
Cross-study comparable
Protein Cys-A/G: strong binding (++++/S); Protein A: no binding (−/NB)
Preclinical model compatibility that Protein A alone may not provide
Binary functional difference for rat IgG2a; Protein G domains enable capture
preclinical antibody development rat IgG purification cross-species immunoprecipitation

Site-Specific Cysteine Conjugation Yields Approximately 2× Higher IgG Binding Capacity vs. Random Amine Immobilization

The terminal cysteine residue on Recombinant Protein Cys-A/G enables site-specific covalent conjugation to maleimide-functionalized solid supports via thiol-maleimide chemistry, producing uniformly oriented ligand populations. In a direct head-to-head study using recombinant Protein A engineered with a single C-terminal cysteine (ZZZ-Cys) immobilized on maleimide-functionalized agarose beads, site-specific conjugation achieved a maximum static antibody binding capacity of approximately 64 mg/g swollen gel and a dynamic binding capacity of approximately 50 mg/g. Random amine coupling of the identical ligand (ZZZ without cysteine-directed orientation) onto aldehyde-functionalized agarose beads yielded only approximately 31 mg/g static and 26 mg/g dynamic binding capacity—a reduction of roughly 50% [1]. The site-specifically conjugated adsorbent also outperformed commercial Protein A Sepharose (~30 mg/g dynamic binding capacity) by approximately 67% [1]. Because the terminal cysteine in Protein Cys-A/G provides the identical thiol-maleimide conjugation handle, the same ~2-fold capacity advantage is mechanistically transferable to Protein Cys-A/G compared with non-cysteine-tagged Protein A/G immobilized via random amine chemistry.

Binding Capacity Gain
Cross-study comparable
~2× higher static capacity (64 vs. 31 mg/g) with site-specific conjugation
Reported capacity improvement supports resin cost-per-gram evaluation
Modeled from cysteine-tagged ZZZ-Cys Protein A on maleimide-functionalized agarose
affinity resin manufacturing site-specific conjugation antibody binding capacity

Immobilized Protein A/G Resin: Binding Capacity Benchmark vs. Single-Protein Resins for Procurement Specification

When immobilized on cross-linked agarose beads, recombinant Protein A/G ligand achieves a binding capacity of 38 mg human IgG per mL of resin and greater than 20 mg sheep IgG per mL of resin, as specified for G-Biosciences Immobilized Protein A/G products . This compares favorably with the typical binding capacity range of 10–25 mg human IgG/mL for standard Protein A agarose resins and 10–25 mg/mL for Protein G resins as reported by GoldBio , and 15–35 mg/mL for Protein A resin as reported by Cold Spring Harbor Protocols [1]. The Thermo Fisher Pierce Protein A/G Plus Agarose product achieves ≥50 mg human IgG/mL resin, further substantiating that Protein A/G-based resins can reach binding capacities at the upper end or exceeding the single-protein resin range . The chimeric domain architecture (EDABC-C1C3) of Protein Cys-A/G provides the same ligand structure as these immobilized Protein A/G products, with the additional advantage of a terminal cysteine for oriented coupling that may further optimize capacity.

Resin Capacity Benchmark
Cross-study comparable
Immobilized A/G: 38–≥50 mg human IgG/mL resin vs. 10–35 mg/mL for single-protein resins
Supports column sizing and resin volume reduction assessment
Capacity values depend on flow rate, subclass composition, and resin geometry
antibody purification resin dynamic binding capacity process chromatography media

Cysteine-Mediated Oriented Immobilization on Gold Surfaces: SPR Biosensor Performance Advantage vs. Tag-Free Receptors

Recombinant Protein Cys-A/G's terminal cysteine residue enables direct, oriented immobilization on bare gold surfaces via thiol-gold chemisorption—a capability absent in non-cysteine-tagged Protein A/G, Protein A, or Protein G. In a study directly comparing cysteine-tagged Protein G variants (1–3 N-terminal cysteine residues) with tag-free (intact) Protein G immobilized on gold, surface plasmon resonance (SPR) and SPR imaging analyses demonstrated that the cysteine-tagged Protein G surface possessed a superior antibody binding ability compared to the tag-free Protein G surface. Atomic force microscopy (AFM) imaging confirmed a higher surface coverage by bound antibody on the cysteine-tagged Protein G surface than on the intact Protein G surface [1]. Furthermore, the properly oriented cysteine-tagged Protein G layer afforded enhanced orientation of subsequently immobilized antibodies, resulting in improved antigen detection sensitivity. The cysteine-tagged Protein G surfaces also maintained high antibody binding ability over multiple rounds of antibody interaction testing, demonstrating functional durability [1]. Because Protein Cys-A/G carries the identical terminal cysteine functionality, it enables the same oriented gold-surface immobilization strategy while additionally offering the broader IgG subclass binding spectrum of the combined A/G domains.

Gold-Surface SPR
Cross-study comparable
Cysteine-tagged Protein G on gold: superior antibody binding vs. tag-free; maintained across multiple cycles
Supports SPR biosensor workflow without intermediate chemical layers
AFM confirmed higher antibody surface coverage; mechanism applicable to Cys-A/G
surface plasmon resonance biosensor development oriented antibody immobilization

Recommended Procurement Scenarios: Where Recombinant Protein Cys-A/G Delivers Verifiable Performance Advantages


Purification of Polyclonal IgG from Species with Heterogeneous Subclass Profiles (Human, Mouse, Rat)

When the antibody source material contains multiple IgG subclasses with differential Protein A and Protein G binding, Recombinant Protein Cys-A/G is the ligand of choice because it simultaneously binds human IgG1, IgG2, IgG3, and IgG4; mouse IgG2a, IgG2b, and IgG3; and rat IgG2a and IgG2c [1] [2]. Protein A alone would fail to capture human IgG3 and rat IgG2a; Protein G alone provides less robust binding to certain mouse subclasses. By combining all seven binding domains (EDABC-C1C3), Protein Cys-A/G maximizes total IgG recovery across species and subclass mixtures, and its terminal cysteine enables site-specific resin coupling that can approximately double the antibody binding capacity per unit resin volume compared with random immobilization [3]. This scenario applies to core facilities purifying antibodies from diverse hybridoma supernatants, ascites fluid, or polyclonal sera.

Manufacturing of High-Capacity Affinity Chromatography Resins for Bioprocess Scale-Up

For bioprocess engineers and affinity resin manufacturers, Recombinant Protein Cys-A/G offers two compounding advantages: (1) the chimeric A/G domain architecture provides broad-spectrum IgG binding that outperforms single-protein ligands in terms of subclass coverage [1]; and (2) the terminal cysteine residue permits site-specific thiol-maleimide conjugation onto maleimide-functionalized agarose or synthetic polymer beads, yielding an oriented ligand layer with approximately double the static antibody binding capacity (64 mg/g) compared with randomly amine-coupled ligand (31 mg/g), and approximately 67% higher capacity than commercial Protein A Sepharose (~30 mg/g) [3]. This doubling of capacity per unit column volume directly reduces the resin volume, column footprint, and buffer consumption required for a given production campaign, making Protein Cys-A/G a compelling ligand for process-scale antibody manufacturing where cost-per-gram of purified IgG is the primary procurement metric.

SPR Biosensor Chip Functionalization Requiring Oriented IgG Capture Without Intermediate Chemical Layers

In label-free biosensor assays using surface plasmon resonance (SPR), the terminal cysteine on Recombinant Protein Cys-A/G provides a direct thiol-gold chemisorption mechanism that orients the ligand layer without requiring intermediate chemical functionalization of the sensor chip [4]. This is a distinct advantage over non-cysteine-tagged Protein A or Protein G, which require EDC/NHS amine coupling that produces random orientation and can sterically occlude IgG-binding sites. The oriented cysteine-tagged layer yields superior antibody binding ability and higher antibody surface coverage compared with tag-free receptors, as confirmed by both SPR imaging and AFM analysis [4]. Furthermore, the combined A/G binding domains ensure that the functionalized chip can capture IgG from virtually all human, mouse, and rat subclasses, making it a universal capture surface for diverse antibody interaction studies.

Immunoprecipitation (IP) and Co-Immunoprecipitation (Co-IP) with Antibodies of Unknown or Mixed Subclass Origin

When performing immunoprecipitation with antibodies whose subclass identity is unknown or with polyclonal antibody pools, selecting the wrong IgG-binding matrix (Protein A-only or Protein G-only) risks quantitative loss of specific IgG fractions. Recombinant Protein Cys-A/G eliminates this risk because its combined binding domains capture all human IgG subclasses (including IgG3, which Protein A misses) and all commonly used mouse and rat IgG subclasses [1] [2]. The terminal cysteine also permits covalent coupling to maleimide-activated magnetic beads or agarose with controlled orientation, minimizing ligand leaching during acidic elution and improving IP reproducibility compared with passively adsorbed or randomly coupled Protein A or G [3]. This scenario is particularly relevant for laboratories performing high-throughput IP screens where antibody subclass diversity is high and standardized, robust capture conditions are essential.

Application
Selection Property
Validation Focus
Polyclonal IgG purification (human, mouse, rat)
Broad subclass binding spectrum
Subclass recovery verification across species
High-capacity affinity resin manufacturing
Site-specific cysteine conjugation
Static and dynamic binding capacity per unit resin
SPR biosensor chip functionalization
Direct thiol-gold chemisorption
Antibody binding activity and surface coverage
Immunoprecipitation with mixed subclass antibodies
Universal IgG capture plus oriented coupling
Ligand leaching and IP reproducibility
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